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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of
chloropicrin, including its structure, nomenclature, and key physicochemical data. Detailed
experimental protocols for its synthesis and analysis are also presented to support research
and development activities.

Chemical Structure and IJUPAC Nomenclature

Chloropicrin, a significant compound in both historical and contemporary chemical
applications, possesses a straightforward yet reactive molecular structure. It consists of a
single carbon atom bonded to three chlorine atoms and a nitro group.[1]

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is
trichloro(nitro)methane.[2][3] It is also commonly referred to as trichloronitromethane.[1][4] The
chemical formula for chloropicrin is CCIsNO2.[2][5]

Physicochemical and Toxicological Data

A summary of the key quantitative properties of chloropicrin is presented in the table below.
This data is essential for understanding its behavior in various experimental and environmental

settings.
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Property

Value

Molecular Formula

CCIzNO2

Molecular Weight 164.37 g/mol [2]

Appearance Colorless to pale yellow, oily liquid[2][5]
Odor Strong, irritating, pungent odor[2][6]
Density 1.692 g/mL][7]

Melting Point -69 °C[7]

Boiling Point 112 °C (decomposes)[5][6][7]

Solubility in Water

2 g/L at 25 °C[5][7]

Vapor Pressure

23.2 mmHg at 25 °C[5][7]

Octanol-Water Partition Coefficient (Kow)

269[5][7]

CAS Number

76-06-2[2]

Experimental Protocols

Synthesis of Chloropicrin via Chlorination of

Nitromethane

A common and effective method for the synthesis of chloropicrin involves the reaction of

nitromethane with sodium hypochlorite.[5][7]

Materials:

Nitromethane (CHsNO2)

Sodium hypochlorite (NaOCI) solution

Magnetic stirrer

Reaction flask (e.g., 2 L flat-bottom flask)
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¢ Addition funnel

o Reflux condenser

Procedure:

The sodium hypochlorite solution is placed in the reaction flask, and the flask is positioned
on a magnetic stirrer.

¢ Nitromethane is loaded into the addition funnel.

» With stirring at room temperature, the nitromethane is added slowly to the sodium
hypochlorite solution. The reaction is exothermic.[8]

» After the addition is complete, the mixture is stirred for a specified period to ensure the
reaction goes to completion.

» The resulting chloropicrin, which is denser than water, will form a separate layer.[2]

e The product can be separated and purified, for instance, by washing with dilute hydrochloric
acid and drying with a desiccant like anhydrous calcium chloride.[8]

Analysis of Chloropicrin in Air Samples by Gas
Chromatography

The determination of chloropicrin concentrations in air is crucial for safety and environmental
monitoring. Gas chromatography (GC) is a widely used analytical technique for this purpose.[9]
[10][11][12][13]

Sample Collection:

o A known volume of air is drawn through a sorbent tube, typically containing a resin like XAD-
4, using a calibrated personal sampling pump.[10][12]

o Chloropicrin present in the air is adsorbed onto the resin.

Sample Preparation and Analysis:
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e The chloropicrin is desorbed from the sorbent resin using a suitable solvent, such as ethyl
acetate or methylene chloride.[10][11]

e The resulting solution is then analyzed by a gas chromatograph equipped with an
appropriate detector, such as an electron capture detector (ECD) or a mass spectrometer
(MS).[10][11][13]

+ Quantification is achieved by comparing the peak area of the chloropicrin in the sample to a
calibration curve generated from standards of known concentrations.[11]

Visualization of Chemical Structure

The following diagram illustrates the molecular structure of chloropicrin.

Cl Cl Cl N

Click to download full resolution via product page

Caption: Molecular structure of trichloro(nitro)methane (Chloropicrin).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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